Cas no 3468-01-7 (3-Methylflavone-8-carboxylic acid)

• Product Name: 3-Methylflavone-8-carboxylic acid
• CAS No: 3468-01-7
• MF: C₁₇H₁₂O₄
• MW: 280.274785041809
• MDL: MFCD00040998
• CID: 44182
• PubChem ID: 77016
• Update Time: 2025-05-24

3-Methylflavone-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methylflavone-8-Carboxylic acid
• MFCA-
• 3-methyl-4-oxo-2-phenyl-4H-chromene-8-carboxylic acid
• 3-Methyl-2-phenylchromone-8-carboxylic Acid
• 3-methyl-4-oxo-2-phenyl
• 3-methyl-4-oxo-2-phenyl-4H-1-benzopyran-8-carboxylic acid
• 3-methyl-4-oxo-2-phenylchromene-8-carboxylic acid
• 3-Methylflavone-8-ca
• 4H-1-Benzopyran-8-carboxylic acid
• 8-ca
• 8-CARBOXY-3-METHYLFLAVONE
• 4H-1-Benzopyran-8-carboxylicacid, 3-methyl-4-oxo-2-phenyl-
• 4H-1-Benzopyran-8-carboxylic acid, 3-methyl-4-oxo-2-phenyl-
• O8RCM70C48
• KMMBBZOSQNLLMN-UHFFFAOYSA-N
• Enamine_005545
• 3-Methylflavone-8-carboxylicacid
• 3-Methylflavone-8-carb
• AC-103
• CHEMBL1615
• 3-Methylflavone-8-carboxaldehyde
• SCHEMBL2480956
• EINECS 222-425-2
• SR-01000041080-1
• W-106715
• NS00020798
• 3-Methyl-4-oxo-2-phenyl-4H-chromene-8-carboxylicacid
• 3-Methyl-4-oxo-2-phenyl-4H-chromene-8-carboxylic acid #
• CHEBI:61237
• LMPK12113395
• FT-0616159
• EN300-17190
• CS-W012276
• FLAVOXATE HYDROCHLORIDE IMPURITY A [EP IMPURITY]
• MFCA (3-Methylflavone-8-carboxylic acid)
• HMS1409M01
• M2371
• FT-0671781
• 3468-01-7
• AMY37080
• MFCD00040998
• DTXSID00188231
• AKOS000120623
• 8-carboxy-3-methyl-4-oxo-2-phenyl-4H-1-benzopyran
• Q27130916
• SR-01000041080
• Z56899057
• 3-Methylflavone-8-carboxylic acid (MFCA)
• Flavoxate impurity A
• VS-02315
• UNII-O8RCM70C48
• BCP10531
• FT-0657025
• DB-028552
• 3-Methyl-4-oxo-2-phenyl-4H-1-benzopyran-8-carboxylic Acid; Flavoxate Hydrochloride Imp. A (EP); 3-Methyl-flavone-8-carboxylic Acid
• STK801454
• DTXCID30110722
• FLAVOXATE HYDROCHLORIDE IMPURITY A (EP IMPURITY)
• BBL010098
• 3-Methylflavone-8-carboxylic acid

• MDL： MFCD00040998
• Inchi： 1S/C17H12O4/c1-10-14(18)12-8-5-9-13(17(19)20)16(12)21-15(10)11-6-3-2-4-7-11/h2-9H,1H3,(H,19,20)
• InChI Key： KMMBBZOSQNLLMN-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=C(C)C(C2C=CC=C(C(=O)O)C1=2)=O
• BRN： 1433509

Computed Properties

• Exact Mass: 280.07400
• Monoisotopic Mass: 280.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.6

Experimental Properties

• Color/Form: White solid
• Density: 1.335
• Melting Point: 234.0 to 238.0 deg-C
• Boiling Point: 485.1 °C at 760 mmHg
• Flash Point: 183.3 °C
• Refractive Index: 1.642
• PSA: 67.51000
• LogP: 3.46660
• Solubility: Insoluble
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-Methylflavone-8-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-Methylflavone-8-carboxylic acid

3-Methylflavone-8-carboxylic Acid: A Comprehensive Overview

3-Methylflavone-8-carboxylic acid (CAS No. 3468-01-7) is a naturally occurring compound belonging to the flavonoid family, a class of plant secondary metabolites renowned for their diverse biological activities. This compound has garnered significant attention in recent years due to its potential applications in the fields of pharmacology, nutrition, and cosmetics. The molecular structure of 3-methylflavone-8-carboxylic acid consists of a flavone backbone with a methyl group at position 3 and a carboxylic acid group at position 8, which contributes to its unique chemical properties and biological functions.

Recent studies have highlighted the antioxidant properties of 3-methylflavone-8-carboxylic acid, making it a promising candidate for combating oxidative stress-related diseases such as cardiovascular disorders and neurodegenerative conditions. The carboxylic acid group at position 8 plays a crucial role in enhancing the compound's ability to scavenge free radicals, thereby protecting cellular components from oxidative damage. Additionally, this compound has demonstrated anti-inflammatory effects, which are attributed to its ability to inhibit pro-inflammatory enzymes such as cyclooxygenase (COX) and nitric oxide synthase (iNOS). These findings underscore its potential as a natural anti-inflammatory agent in therapeutic formulations.

The synthesis and isolation of 3-methylflavone-8-carboxylic acid have been extensively studied, with researchers exploring various methods to optimize its extraction from plant sources or through chemical synthesis. For instance, recent advancements in green chemistry have enabled the development of eco-friendly synthesis pathways that minimize the use of hazardous reagents and reduce environmental impact. These innovations not only enhance the scalability of production but also align with the growing demand for sustainable practices in the pharmaceutical industry.

In terms of biological applications, 3-methylflavone-8-carboxylic acid has shown potential in cancer therapy due to its ability to induce apoptosis in cancer cells while sparing normal cells. Preclinical studies have demonstrated that this compound can inhibit the proliferation of various cancer cell lines, including breast, colon, and prostate cancer cells. Furthermore, its anti-proliferative effects are mediated through modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancerous cells.

The cosmetic industry has also taken notice of 3-methylflavone-8-carboxylic acid due to its skin-friendly properties. Its ability to protect against UV-induced photodamage and promote collagen synthesis makes it a valuable ingredient in anti-aging skincare products. Recent clinical trials have confirmed its efficacy in improving skin elasticity and reducing wrinkles, paving the way for its incorporation into premium skincare formulations.

From an analytical chemistry perspective, the characterization of 3-methylflavone-8-carboxylic acid has been enhanced by advanced spectroscopic techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These tools allow for precise determination of its molecular structure and purity, ensuring consistency in both research and industrial applications.

Looking ahead, ongoing research is focused on elucidating the mechanistic insights behind the biological activities of 3-methylflavone-8-carboxylic acid. Understanding how this compound interacts with cellular targets at a molecular level could pave the way for the development of more effective therapeutic agents. Additionally, efforts are being made to explore its synergistic effects when combined with other bioactive compounds, which could lead to novel multi-target therapies for complex diseases.

In conclusion, 3-methylflavone-8-carboxylic acid (CAS No. 3468-01-7) is a multifaceted compound with immense potential across various domains. Its unique chemical structure endows it with antioxidant, anti-inflammatory, and anti-cancer properties, making it a valuable asset in both pharmacological and cosmetic applications. As research continues to uncover new dimensions of its biological activity, this compound is poised to play an increasingly significant role in advancing human health and well-being.